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Compound of Interest

4-(4-
Compound Name:
Fluorobenzyloxy)benzaldehyde

cat. No.: B1300813

An In-depth Technical Guide to 4-(4-Fluorobenzyloxy)benzaldehyde
CAS Number: 56442-17-2

This technical guide provides a comprehensive overview of 4-(4-
Fluorobenzyloxy)benzaldehyde, a versatile organic compound used as a crucial building
block in organic synthesis, particularly in the fields of medicinal chemistry and materials
science. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its properties, synthesis, reactivity, and
applications.

Physicochemical Properties

4-(4-Fluorobenzyloxy)benzaldehyde is a high-purity organic compound characterized by a
benzaldehyde group linked via an ether bond to a 4-fluorobenzyl group.[1] The presence of the
fluorine atom can significantly influence the compound's electronic properties, lipophilicity, and
metabolic stability, which are critical parameters in drug design.[1]
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Property Value Reference

CAS Number 56442-17-2 [1][21[3]

Molecular Formula C14H11FO2 [1][2]

Molecular Weight 230.23 g/mol [11[2]
4-{(4-

IUPAC Name fluorophenyl)methoxy]benzald [1]
ehyde

Appearance Beige Powder [2][4]

Melting Point 96-100 °C [2]

Boiling Point 370.2 £ 22.0 °C (Predicted) [2][4]

Density 1.211 + 0.06 g/cm? (Predicted) [2][4]
Store at ambient or room

Storage temperature in a dry, well-

ventilated place.[1][3][4][5]

Synthesis and Experimental Protocols

The primary and most widely utilized method for synthesizing 4-(4-

Fluorobenzyloxy)benzaldehyde is the Williamson ether synthesis.[1] This classic method

involves the O-alkylation of 4-hydroxybenzaldehyde with a 4-fluorobenzyl halide.[1][6]

Experimental Protocol: Williamson Ether Synthesis

This protocol describes a common laboratory-scale synthesis of the title compound.

Reactants and Reagents:
e 4-Hydroxybenzaldehyde
¢ 4-Fluorobenzyl bromide (or chloride)

o Potassium carbonate (K2COs) as a base
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e Acetone as the solvent
Procedure:

o A mixture of 4-hydroxybenzaldehyde, 4-fluorobenzyl bromide, and potassium carbonate is
prepared in acetone.[1]

e The reaction mixture is heated to approximately 60°C under reflux conditions.[1]

e The reaction is allowed to proceed for several hours, with progress monitored by techniques
such as Thin Layer Chromatography (TLC).

o Upon completion, the mixture is cooled to room temperature and filtered to remove the
inorganic salts.[7]

o The filtrate, containing the product, is concentrated under reduced pressure.

e The crude product can be purified by column chromatography to yield 4-(4-
Fluorobenzyloxy)benzaldehyde as a solid.[7]

An alternative approach involves using 4-fluorobenzyl methanesulfonate as the electrophile,
which can lead to higher yields and milder reaction conditions due to the mesylate being an
excellent leaving group.[1]
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Synthesis of 4-(4-Fluorobenzyloxy)benzaldehyde

Reactants Reagents & Conditions

. K2COs (Base) .
4-Hydroxybenzaldehyde 4-Fluorobenzyl Bromide Acetone (Solvent) Heat (~60°C, Reflux)
Williamson Ether Synthesis

Filtration & Purification

4-(4-Fluorobenzyloxy)benzaldehyde

Click to download full resolution via product page

Williamson Ether Synthesis Workflow

Chemical Reactivity and Derivatization

The structure of 4-(4-Fluorobenzyloxy)benzaldehyde provides two distinct reactive sites for
chemical modification: the aldehyde group and the aromatic rings.[1] The aldehyde moiety is
particularly versatile.[1]

» Oxidation: The aldehyde group can be readily oxidized to the corresponding carboxylic acid,
4-(4-Fluorobenzyloxy)benzoic acid, using various standard oxidizing agents.[1]

e Reduction: The aldehyde can be reduced to a primary alcohol, (4-(4-
Fluorobenzyloxy)phenyl)methanol, using reducing agents like sodium borohydride.[1]

» Condensation Reactions: It serves as a key substrate in condensation reactions. A prominent
example is the Claisen-Schmidt condensation with a substituted acetophenone to yield
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chalcones (1,3-diaryl-2-propen-1-ones).[1] These chalcones are precursors for numerous
heterocyclic compounds with a wide range of biological activities.[1]

o Wittig Reaction: The aldehyde can undergo the Wittig reaction to form various alkene
derivatives.[1]

e Reductive Amination: This reaction allows for the formation of amines, a crucial
transformation in the synthesis of many pharmaceutical candidates.[1] For instance, it is
used in the synthesis of Safinamide through reductive alkylation with L-alaninamide.[6]

Key Reactions of 4-(4-Fluorobenzyloxy)benzaldehyde

4-(4-Fluorobenzyloxy)benzaldehyde

Claisen-Schmidt
Condensation

Oxidation / Reduction Wittig Reaction Reductive Amination

Derivatives

Carboxylic Acid Primary Alcohol Amine (e.g., Safinamide)

Click to download full resolution via product page

Chemical Reactivity and Derivatization Pathways

Applications in Research and Drug Development

4-(4-Fluorobenzyloxy)benzaldehyde is a valuable intermediate in medicinal chemistry,
primarily used as a scaffold for generating libraries of bioactive compounds.[1]

o Synthesis of Chalcones: Its most prominent application is in the synthesis of chalcones,
which are known to exhibit a broad spectrum of biological activities, including anticancer,
anti-inflammatory, and antimicrobial effects.[1]

e Precursor for Pharmaceuticals: The compound is a key intermediate in the synthesis of
drugs such as Safinamide and Ralfinamide.[6] Safinamide is a multi-target drug used for
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treating Parkinson's disease, acting as a monoamine oxidase B (MAO-B) inhibitor and
modulator of sodium and calcium channels.[6]

e Bioactive Compound Scaffolding: The benzaldehyde derivative is used to create various
molecular scaffolds for developing novel therapeutic agents.[1] Benzaldehyde derivatives, in
general, have been investigated for a range of biological activities, including antifungal and
anticancer properties.[8] For example, some benzyloxybenzaldehyde derivatives have been
developed as inhibitors of aldehyde dehydrogenase (ALDH), a target in cancer therapy.[9]

Role in Bioactive Compound Synthesis

4-(4-Fluorobenzyloxy)benzaldehyde

Reductive
Amination

Claisen-Schmidt
Condensation

Ke%ntermediates / Sc%folds

Chalcone Scaffolds Amine Intermediates

i

Taréet Applications / Molecul
Anticancer, Antimicrobial, Safinamide
Anti-inflammatory Agents (Parkinson's Disease)

Click to download full resolution via product page

S

=

Logical Flow for Drug Development Applications

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
(4-Fluorobenzyloxy)benzaldehyde.

e General Handling: Use with adequate ventilation.[10][11] Avoid breathing dust and contact
with eyes, skin, and clothing.[10] Wash hands thoroughly after handling.[10][11]
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» Personal Protective Equipment (PPE):

o Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[5][10]

o Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[5][10]

o Respiratory: If exposure limits are exceeded or irritation occurs, use a NIOSH/MSHA or
European Standard approved respirator.[10]

o First Aid Measures:

[e]

Eyes: Flush eyes with plenty of water for at least 15 minutes.[5][10]

o

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.[5][10]

o

Inhalation: Remove from exposure and move to fresh air immediately.[5][10]

[¢]

Ingestion: Wash mouth out with water.[10] Get medical aid for all exposure routes.[5][10]

 Stability and Storage: The compound is stable under normal temperatures and pressures.
[10] Store in a tightly closed container in a cool, dry place.[5][10]

This product is intended for research use only (RUO) and is not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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